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Compound of Interest

Compound Name: Laduviglusib dihydrochloride

Cat. No.: B1654151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Laduviglusib
dihydrochloride (also known as CHIR-99021) and its applications in developmental biology

research. This document details the molecule's mechanism of action, provides structured

quantitative data, and offers detailed experimental protocols for its use in stem cell culture and

differentiation.

Core Concepts: Mechanism of Action
Laduviglusib dihydrochloride is a highly potent and selective small molecule inhibitor of

glycogen synthase kinase 3 (GSK-3).[1][2][3] It inhibits both GSK-3α and GSK-3β isoforms at

nanomolar concentrations.[1][4] GSK-3 is a key component of the "destruction complex" which

targets β-catenin for proteasomal degradation in the absence of a Wnt signal. By inhibiting

GSK-3, Laduviglusib prevents the phosphorylation and subsequent degradation of β-catenin.[2]

This leads to the stabilization and accumulation of β-catenin in the cytoplasm, followed by its

translocation into the nucleus where it activates the transcription of Wnt target genes.[2][5] This

potent activation of the canonical Wnt/β-catenin signaling pathway makes Laduviglusib an

invaluable tool for manipulating cell fate in developmental biology research.[3][6]

Wnt/β-catenin Signaling Pathway
The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and the role of

Laduviglusib (CHIR-99021) in its activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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